Cas no 1266546-81-9 (5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose)

• Product Name: 5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose
• CAS No: 1266546-81-9
• MF: C₁₄H₂₈O₅Si
• MW: 304.454626083374
• CID: 5047208
• Update Time: 2025-06-08

5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose Chemical and Physical Properties

Names and Identifiers

• 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose
• (3Ar,6S,6aR)-6-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• 5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose

• Inchi： 1S/C14H28O5Si/c1-13(2,3)20(6,7)16-8-9-10-11(12(15)17-9)19-14(4,5)18-10/h9-12,15H,8H2,1-7H3/t9-,10+,11+,12?/m0/s1
• InChI Key： JJLRGSYXWAKGJM-YZTHKRDXSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@H]1[C@@H]2[C@H](C(O)O1)OC(C)(C)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Topological Polar Surface Area: 57.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose

Introduction to 5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose (CAS No. 1266546-81-9)

5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose, identified by the Chemical Abstracts Service Number (CAS No.) 1266546-81-9, is a specialized glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of silylated furanose sugars, which are widely utilized as key intermediates in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structural features of 5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose make it a valuable tool in synthetic organic chemistry. The presence of a tert-butyldimethylsilyl (TBS) group at the 5-position provides excellent stability under various reaction conditions, facilitating its use in multi-step synthetic pathways. Additionally, the isopropylidene acetal groups at the 2 and 3 positions enhance its solubility and reactivity, making it a versatile building block for constructing complex carbohydrate-based structures.

In recent years, there has been a surge in research focused on glycosylation reactions and their applications in drug discovery. 5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose has been employed in the synthesis of glycopeptides and glycosaminoglycans (GAGs), which are crucial components of biological processes such as cell signaling, inflammation, and immune responses. The compound’s ability to serve as a precursor for these complex molecules has made it an indispensable reagent in medicinal chemistry.

One of the most compelling applications of 5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose is in the development of carbohydrate-based vaccines. Carbohydrates are known to be effective antigens against various pathogens, and modifications such as silylation can enhance their stability and immunogenicity. Current research indicates that derivatives of this compound have shown promise in eliciting strong immune responses against bacterial infections, particularly those caused by encapsulated bacteria that rely on polysaccharide antigens for virulence.

The compound’s utility extends beyond vaccine development. It has been utilized in the synthesis of neoglycoconjugates, which are carbohydrate derivatives conjugated to proteins or lipids. These neoglycoconjugates exhibit unique biological properties and have been explored for their potential in anticancer therapies. Studies have demonstrated that certain neoglycoconjugates derived from 5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose can selectively target cancer cells by interacting with specific receptors overexpressed on tumor surfaces.

Advances in synthetic methodologies have further expanded the applications of this compound. Recent innovations in glycosylation techniques have enabled the efficient preparation of complex glycosides with high regioselectivity and stereoselectivity. This has opened new avenues for the development of novel therapeutic agents with tailored biological activities. For instance, researchers have successfully incorporated 5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose into the synthesis of potent inhibitors targeting enzymes involved in metabolic disorders.

The role of 5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose in drug discovery is further underscored by its incorporation into clinical trials. Several investigational drugs currently undergoing preclinical and clinical evaluation are based on glycosidic structures derived from this compound. These trials aim to assess the safety and efficacy of novel glycoside-based therapeutics for a range of diseases, including infectious diseases, autoimmune disorders, and cancer.

The chemical properties of 5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose also make it a valuable tool for studying carbohydrate-protein interactions. Understanding these interactions is crucial for developing targeted therapies that modulate cellular processes. Techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the binding modes of glycosides derived from this compound with biological targets. These studies provide critical insights into structure-function relationships and inform the design of more effective drugs.

In conclusion,5-O-Tert-Butyldimethylsilyl-2,3-O-isopropylidene-L-lyxofuranose (CAS No. 1266546-81-9) represents a cornerstone in modern glycoscience and pharmaceutical research. Its unique structural features and versatile reactivity have positioned it as a key intermediate in the synthesis of bioactive molecules with significant therapeutic potential. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.